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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437 Get Quote

Naturally derived compounds are gaining significant attention in pest management as potential

alternatives to synthetic insecticides. Among these is 2-Tridecanone, a methyl ketone found in

the glandular trichomes of wild tomato plants, Lycopersicon hirsutum f. glabratum. This guide

provides a comparative study of 2-Tridecanone's efficacy against that of established

commercial insecticides, supported by experimental data for researchers, scientists, and

professionals in drug development.

Data Presentation: Efficacy and Toxicity
The insecticidal and repellent properties of 2-Tridecanone have been evaluated against

several key pest species. The following tables summarize its performance in comparison to

commercial standards like DEET, Malathion, and Methomyl.

Table 1: Comparative Toxicity of 2-Tridecanone and Commercial Insecticides
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Compound Target Insect Bioassay Type LC50 Value Source

2-Tridecanone

Tomato

Fruitworm

(Heliothis zea)

Filter Paper 17.05 µg/cm² [1]

Malathion

Tomato

Fruitworm

(Heliothis zea)

Filter Paper 4.08 µg/cm² [1]

Methomyl

Tomato

Fruitworm

(Heliothis zea)

Filter Paper 2.01 µg/cm² [1]

2-Tridecanone

(Formulation A)

Red Imported

Fire Ant

(Solenopsis

invicta)

Soil Treatment
0.066 - 0.102

mg/g
[2]

2-Tridecanone

(Formulation B

with PBO)

Red Imported

Fire Ant

(Solenopsis

invicta)

Soil Treatment
0.039 - 0.070

mg/g
[2]

2-Tridecanone

Cotton Bollworm

(Helicoverpa

armigera)

Diet

Incorporation
5.549 mg/g [3]

LC50 (Lethal Concentration, 50%) is the concentration of a substance required to kill 50% of a

test population. PBO (Piperonyl Butoxide) is a synergist.

Table 2: Comparative Repellency of 2-Tridecanone and DEET
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Compound Target Tick Concentration
Repellency &
Duration

Source

2-Tridecanone

Lone Star Tick

(Amblyomma

americanum)

0.63 mg/cm² 87% at 12 hours [4]

2-Tridecanone

American Dog

Tick

(Dermacentor

variabilis)

0.63 mg/cm² 72% at 15 hours [4]

DEET Various Ticks

Formulated

Product (e.g.,

25%)

77.2% at 2.5

hours
[5]

2-Tridecanone

Formulation (MT-

710)

Lone Star Tick

(Amblyomma

americanum)

Not specified

As repellent as

DEET (based on

EC50/EC95)

[5]

DEET (N,N-diethyl-3-methylbenzamide) is a widely used commercial insect repellent.

Experimental Protocols
The data presented above were derived from specific laboratory and field bioassays. The

methodologies for these key experiments are detailed below.

1. Filter Paper Bioassay (for Heliothis zea) This method is used to assess contact toxicity.

Procedure: A solution of the test compound (e.g., 2-Tridecanone, Malathion, Methomyl) in a

solvent is applied to a filter paper disc.

After the solvent evaporates, the paper is placed in a petri dish.

First-instar larvae of H. zea are introduced onto the treated paper.

Mortality is assessed after a set period (e.g., 24-48 hours).

A range of concentrations is tested to calculate the LC50 value.[1]
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2. Soil Treatment Bioassay (for Solenopsis invicta) This assay evaluates the toxicity of

substances mixed into the soil.

Procedure: Two emulsifiable concentrate formulations of 2-Tridecanone were prepared: one

with a synergist (PBO) and one without.[2]

The formulations were mixed into soil at various concentrations.

Worker ants from different colonies were introduced to the treated soil.

Mortality was recorded over time to determine LC50 values, which ranged from 0.039 to

0.102 mg/g depending on the formulation and ant colony.[2]

3. Field Mound Drench Test (for S. invicta) This test assesses efficacy under real-world

conditions.

Procedure: The 2-Tridecanone formulations were diluted with water and applied directly as

a drench to fire ant mounds in the field.

The activity of the mounds was evaluated at set intervals (e.g., 7 and 14 days) post-

treatment.

The formulation containing PBO achieved 100% control after 14 days at an application rate

of 5.28 mL/L.[2]

4. Two-Choice Repellency Assay (for Ticks) This laboratory test measures the repellent effect

of a compound.

Procedure: A filter paper is treated with the test compound (e.g., 8% 2-Tridecanone in

ethanol) on one half, while the other half is treated with the solvent carrier alone (ethanol).[4]

Unfed, host-seeking adult ticks are released in the center of the paper.

The number of ticks on each half is counted at specified time intervals to calculate the

percent repellency.[4]

Mandatory Visualizations
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Experimental Workflow and Mechanism of Action

The following diagrams illustrate a typical experimental workflow for insecticide testing and the

well-established mode of action for a class of commercial insecticides, providing a contrast to

the less-defined mechanism of 2-Tridecanone.
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Caption: Workflow for a filter paper contact toxicity bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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